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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830 Get Quote

An In-depth Technical Guide to 4-Methoxybutane-2-thiol

This technical guide provides a comprehensive overview of 4-Methoxybutane-2-thiol, also

known as 4-methoxy-2-methylbutane-2-thiol, tailored for researchers, scientists, and

professionals in drug development. This document consolidates available data on its chemical

structure, physicochemical properties, applications, and safety protocols.

Chemical Identity and Structure
4-Methoxybutane-2-thiol is a sulfur-containing organic compound. Its unique structure,

featuring a thiol group and a methoxy group, contributes to its distinct chemical and sensory

properties.

Chemical Structure:

The chemical structure of 4-Methoxybutane-2-thiol is presented below.

Caption: Chemical structure of 4-Methoxybutane-2-thiol.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methoxybutane-2-thiol is provided in

the table below. This data is essential for handling, storage, and application of the compound.
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Property Value Reference(s)

CAS Number 94087-83-9 [1][2][3]

Molecular Formula C6H14OS [1][4][5]

Molecular Weight 134.24 g/mol [1][4][5]

Appearance Colorless liquid [4]

Boiling Point
159.00 to 160.00 °C @ 760.00

mm Hg
[4]

Density 0.915 g/mL at 20 °C [6]

Refractive Index n20/D 1.451 [6]

Flash Point 23 °C (73.4 °F) [6]

Solubility
Insoluble in water; soluble in

ethanol
[4]

SMILES String CC(S)(C)CCOC [6]

InChI Key
XVHGKKGBUDMTIQ-

UHFFFAOYSA-N
[1][4][6]

Applications
Currently, the primary applications of 4-Methoxybutane-2-thiol are in the flavor and fragrance

industries. Its potent blackcurrant-like aroma makes it a valuable component in various

formulations.[6][7]

Flavor and Fragrance: It is used as a flavoring agent in food and beverages and as a

fragrance ingredient in cosmetics and cleaning products.[6][8]

Chemical Intermediate: Due to its reactive thiol group, it can serve as a building block in the

synthesis of more complex organic molecules, including potential applications in

pharmaceuticals and agrochemicals.[7]

While its direct role in drug development is not extensively documented, the thiol group is a key

functional group in many medicinal compounds, known for its ability to interact with biological
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systems.[9]

Safety and Handling
Proper handling of 4-Methoxybutane-2-thiol is crucial due to its hazardous properties.

Hazard Classification:

Flammable Liquid: Category 3[4][10]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed)[4][10]

Precautionary Measures:

Handling: Use in a well-ventilated area or under a fume hood.[8] Avoid contact with skin,

eyes, and inhalation.[8] Personal protective equipment (gloves, goggles, lab coat) should be

worn.[8][10]

Storage: Store in a cool, dry, and well-ventilated place, away from sources of ignition.[8][10]

Keep the container tightly closed.[10]

Experimental Protocols
Detailed experimental protocols for 4-Methoxybutane-2-thiol in a drug development context

are not readily available in published literature. However, a generalized analytical protocol for

its characterization is described below.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
An established method for the analysis of 4-Methoxybutane-2-thiol utilizes reverse-phase

HPLC.[11]

Column: Newcrom R1[11]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass

spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[11]
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Application: This method is suitable for the analysis of the compound and for the isolation of

impurities in preparative separation. It can also be adapted for pharmacokinetic studies.[11]

Hypothetical Research Workflow
Given the presence of a reactive thiol group, a compound like 4-Methoxybutane-2-thiol could

be investigated for potential biological activity. The following diagram illustrates a generalized

workflow for screening and characterizing a novel thiol-containing compound in a drug

discovery context.
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Phase 1: Initial Screening

Phase 2: Lead Optimization

Phase 3: Preclinical Development

Compound Acquisition
(4-Methoxybutane-2-thiol)

High-Throughput Screening
(e.g., Enzyme Inhibition Assay)

Hit Identification

Structure-Activity Relationship (SAR) Studies

Synthesis of Analogs

In Vitro ADME/Tox Profiling

In Vivo Efficacy Studies

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling

Safety and Toxicology Studies

Click to download full resolution via product page

Caption: A generalized workflow for the evaluation of a novel thiol compound in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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